1-Methylcyclohexane-1-carboximidamide

• Molecular Formula: C8H16N2
• Molecular Weight: 140.23 g/mol
• IUPAC Name: 1-methylcyclohexane-1-carboximidamide
• InChI: InChI=1S/C8H16N2/c1-8(7(9)10)5-3-2-4-6-8/h2-6H2,1H3,(H3,9,10)
• InChI Key: CETBGRXIUXLXKT-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCCC1)C(=N)N

Description

1-Methylcyclohexane-1-carboximidamide is a cyclohexane derivative featuring a methyl group and a carboximidamide functional group at the 1-position. This structural modification makes it a promising bioisostere for carboxamides in medicinal chemistry, particularly in drug design targeting enzymes or receptors requiring strong hydrogen-bond interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-Methylcyclohexane-1-carboximidamide can be synthesized through several methods. One common approach involves the reaction of 1-methylcyclohexanecarboxylic acid with ammonia or an amine in the presence of a dehydrating agent. This reaction typically occurs under mild to moderate temperatures and may require a catalyst to enhance the reaction rate.

Industrial Production Methods: In an industrial setting, the production of 1-methylcyclohexane-1-carboximidamide may involve large-scale synthesis using continuous flow reactors. This method ensures consistent product quality and higher yields. The reaction conditions are optimized to minimize by-products and maximize the efficiency of the process.

Chemical Reactions Analysis

Types of Reactions: 1-Methylcyclohexane-1-carboximidamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding amides or nitriles.

Reduction: Reduction reactions can convert the carboximidamide group to an amine.

Substitution: The compound can participate in nucleophilic substitution reactions, where the carboximidamide group is replaced by other functional groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophiles like hydroxide ions (OH-) or alkoxide ions (RO-) can be employed in substitution reactions.

Major Products Formed:

Oxidation: Amides or nitriles.

Reduction: Amines.

Substitution: Various substituted cyclohexane derivatives.

Scientific Research Applications

1-Methylcyclohexane-1-carboximidamide has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound may be studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 1-methylcyclohexane-1-carboximidamide exerts its effects depends on its specific application. In biological systems, it may interact with enzymes or receptors, influencing various biochemical pathways. The carboximidamide group can form hydrogen bonds and other interactions with target molecules, modulating their activity.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares 1-Methylcyclohexane-1-carboximidamide with key analogs based on molecular structure, functional groups, and applications:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Functional Groups	Key Properties/Applications	Reference
1-Methylcyclohexane-1-carboximidamide	C₈H₁₆N₃	154.24	Carboximidamide, Methyl	Bioisostere for amides; potential drug intermediate	N/A
1-((2-Chloro-5-iodopyrimidin-4-yl)amino)cyclohexane-1-carboxamide	C₁₁H₁₃ClIN₃O	381.00 (MS)	Carboxamide, Halogens, Pyrimidine	Pharmaceutical intermediate (e.g., kinase inhibitors)
trans-4-(N-Maleimidomethyl)cyclohexane-1-carboxylic Acid	C₁₂H₁₅NO₄	237.26	Carboxylic Acid, Maleimide	Bioconjugation (e.g., antibody-drug conjugates)
2-Bromo-N-methyl-N-phenyl-1-cyclohexene-1-carboxamide	C₁₄H₁₅BrNO₂	309.18	Carboxamide, Bromo, Alkene	Synthetic intermediate for heterocycles

Key Differences and Implications

a) Functional Groups and Reactivity

• Carboximidamide vs. Carboxamide: The replacement of carbonyl oxygen (in carboxamide) with an imino group (NH) in carboximidamide increases basicity (pKa ~11–12 for amidines vs. ~0–1 for amides). This enhances interactions with acidic biological targets, such as aspartate residues in enzymes .
• Halogen Substituents: Compounds like 1-((2-chloro-5-iodopyrimidin-4-yl)amino)cyclohexane-1-carboxamide () exhibit halogen-driven reactivity (e.g., nucleophilic substitution), enabling further derivatization in drug synthesis .

b) Molecular Weight and Physicochemical Properties

• The carboximidamide derivative (154.24 g/mol) is lighter than halogenated analogs (e.g., 381.00 g/mol in ), suggesting better membrane permeability in drug delivery.
• The bromo-carboxamide () has a high melting point (102–103.5°C), indicative of crystallinity due to halogen and amide polarity, whereas carboximidamides may exhibit lower melting points due to reduced dipole interactions .

Biological Activity

1-Methylcyclohexane-1-carboximidamide is an organic compound characterized by the molecular formula C$_8$H$_{16}$N$_2$. This compound is notable for its unique structure, which includes a methyl group and a carboximidamide group attached to a cyclohexane ring. The biological activity of this compound is of significant interest in various fields, including medicinal chemistry and biochemistry, due to its potential interactions with biological systems.

The following table summarizes the key chemical properties of 1-Methylcyclohexane-1-carboximidamide:

Property	Value
Molecular Formula	C$_8$H$_{16}$N$_2$
Molecular Weight	140.23 g/mol
IUPAC Name	1-methylcyclohexane-1-carboximidamide
InChI Key	CETBGRXIUXLXKT-UHFFFAOYSA-N
Canonical SMILES	CC1(CCCCC1)C(=N)N

The biological activity of 1-Methylcyclohexane-1-carboximidamide is primarily attributed to its ability to interact with various biomolecules, including enzymes and receptors. The carboximidamide group can form hydrogen bonds and other non-covalent interactions, influencing biochemical pathways. This mechanism allows the compound to modulate the activity of target proteins, potentially leading to therapeutic effects.

Biological Studies and Applications

Research into the biological activity of 1-Methylcyclohexane-1-carboximidamide has revealed several applications:

• Medicinal Chemistry : It serves as an intermediate in the synthesis of pharmaceutical compounds, where it may exhibit antimicrobial or anti-inflammatory properties.
• Biochemical Research : The compound is studied for its interactions with specific enzymes, contributing to our understanding of enzyme kinetics and inhibition.

Case Studies

Several studies have explored the biological effects of related compounds, providing insights that may extend to 1-Methylcyclohexane-1-carboximidamide:

• Antimicrobial Activity : Research on similar carboximidamide derivatives has shown promising antimicrobial activity against various bacterial strains. This suggests that 1-Methylcyclohexane-1-carboximidamide could potentially exhibit similar properties.
• Enzyme Inhibition Studies : Inhibitory effects on specific enzymes have been documented for structurally related compounds. For instance, studies indicate that carboximidamides can inhibit serine proteases, which play crucial roles in various physiological processes.

Comparative Analysis

To better understand the significance of 1-Methylcyclohexane-1-carboximidamide, it is useful to compare it with structurally similar compounds:

Compound	Key Differences
Cyclohexanecarboximidamide	Lacks the methyl group; different reactivity and solubility characteristics.
1-Methylcyclohexane-1-carboxamide	Contains a carboxylic acid instead of a carboximidamide group; different biological interactions.